4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine

• IUPAC Name: 4-(2,4-dichloro-5-fluorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H5Cl2FN2S/c10-5-2-6(11)7(12)1-4(5)8-3-15-9(13)14-8/h1-3H,(H2,13,14)
• InChI Key: XYLSGDNNXDLNED-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)Cl)C2=CSC(=N2)N
• Molecular Formula: C9H5Cl2FN2S
• Molecular Weight: 263.12 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine” are not clearly documented in the available resources.

Scientific Research Applications

Antimicrobial Activity

• Derivatives of 4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine, such as sulfide and sulfone derivatives, have been synthesized and shown to possess antimicrobial activity against Gram-negative and Gram-positive bacteria, as well as fungi like Aspergillus niger and Candida albicans (Badiger et al., 2013).
• Another study synthesized Schiff’s bases, azetidinones, and thiazolidinones derivatives, which demonstrated excellent to good antibacterial activity compared to reference drugs (Mistry et al., 2016).

Bioactivation and Toxicological Risks

• A study focused on a nonpeptidyl thrombopoietin receptor agonist containing a 2-amino-4-arylthiazole motif, examining its bioactivation potential and toxicological risks. The study provided insights into mitigating the bioactivation liabilities associated with such compounds (Kalgutkar et al., 2007).

Anthelmintic and Anti-inflammatory Activities

• Novel imidazothiazole sulfides and sulfones were synthesized and evaluated for their anthelmintic and anti-inflammatory activities, showing promising results (Shetty et al., 2010).

Structural Analysis and Synthesis

• The synthesis and structural characterization of various thiazole-containing compounds, including photo-degradation studies, provide valuable insights into their stability and potential applications (Wu et al., 2007).

Pesticidal Activities

• Thiazole derivatives, including those containing 4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine, were found to have potent pesticidal activities against mosquito larvae and phytopathogenic fungi, indicating their potential in pest control applications (Choi et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. Unfortunately, the specific mechanism of action for “4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine” is not available in the searched resources.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects on humans and the environment. Unfortunately, the specific safety and hazard information for “4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine” is not available in the searched resources.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, the specific future directions for “4-(2,4-Dichloro-5-fluoro-phenyl)-thiazol-2-ylamine” are not available in the searched resources.